Cas no 2870674-84-1 (3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl)-)

• Product Name: 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl)-
• CAS No: 2870674-84-1
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• CID: 5563654
• Update Time: 2025-10-22

3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H8F3NO3/c1-4(12)11-2-6(3-11,5(13)14)7(8,9)10/h2-3H2,1H3,(H,13,14)
• InChI Key： ROAUTLHENNNDNA-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(F)(F)F)(C(O)=O)C1

Additional information on 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl)-

Introduction to 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) (CAS No. 2870674-84-1)

3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) (CAS No. 2870674-84-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring, an acetyl group, and a trifluoromethyl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and conformational flexibility. This property makes it an attractive scaffold for the design of bioactive molecules. The acetyl group, on the other hand, can influence the compound's solubility and metabolic stability, while the trifluoromethyl group enhances lipophilicity and can improve the compound's pharmacokinetic properties.

Recent studies have explored the potential of 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The trifluoromethyl group was found to play a crucial role in enhancing the antiviral efficacy by improving cell penetration and target binding affinity.

In addition to antiviral applications, 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) has shown promise in the treatment of neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry (2021) reported that this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration. The ability to cross the blood-brain barrier is particularly significant for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) has also been investigated in preclinical studies. In vitro assays have demonstrated that this compound exhibits low cytotoxicity towards normal cells while selectively inhibiting the growth of cancer cells. This selective toxicity is attributed to its ability to disrupt specific cellular processes that are overactive in cancer cells but not in normal cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) involves several steps, including the formation of the azetidine ring and subsequent functionalization with the acetyl and trifluoromethyl groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One efficient method involves the use of transition-metal-catalyzed reactions to introduce the trifluoromethyl group selectively.

In conclusion, 3-Azetidinecarboxylic acid, 1-acetyl-3-(trifluoromethyl) (CAS No. 2870674-84-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.